Cas no 2228287-44-1 (1-{1-2-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-amine)

• Product Name: 1-{1-2-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-amine
• CAS No: 2228287-44-1
• MF: C₁₁H₁₃F₃N₂
• MW: 230.229532957077
• CID: 6376435
• PubChem ID: 165753463
• Update Time: 2025-10-29

1-{1-2-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-amine
• 1-{1-[2-(trifluoromethyl)pyridin-3-yl]cyclopropyl}ethan-1-amine
• 2228287-44-1
• EN300-1960577

• Inchi： 1S/C11H13F3N2/c1-7(15)10(4-5-10)8-3-2-6-16-9(8)11(12,13)14/h2-3,6-7H,4-5,15H2,1H3
• InChI Key： JQGAASFXBWLJJI-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)C1(C(C)N)CC1)(F)F

Computed Properties

• Exact Mass: 230.10308291g/mol
• Monoisotopic Mass: 230.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-{1-2-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-amine

Chemical Compound CAS No. 2228287-44-1: 1-{1-[2-(Trifluoromethyl)Pyridin-3-yl]Cyclopropyl}Ethan-1-Amine

The chemical compound with CAS number 2228287-44-1, commonly referred to as 1-{1-[2-(Trifluoromethyl)Pyridin-3-yl]Cyclopropyl}Ethan-1-Amine, is a highly specialized organic compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which combines a cyclopropane ring fused with a pyridine moiety and an ethanamine group. The presence of the trifluoromethyl group adds electronic and steric properties that make this compound versatile for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The trifluoromethyl group, a key feature of this compound, contributes to its high lipophilicity and stability, making it an attractive candidate for medicinal chemistry research. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several kinases, which are critical targets in the treatment of cancer and inflammatory diseases.

The synthesis of 1-{1-[2-(Trifluoromethyl)Pyridin-3-yl]Cyclopropyl}Ethan-1-Amine involves a multi-step process that typically includes the formation of the pyridine ring, followed by the introduction of the trifluoromethyl group and subsequent cyclization to form the cyclopropane ring. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process, ensuring high yields and purity.

In terms of physical properties, this compound has a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. Its molecular weight is around 305 g/mol, and it has a molecular formula of C₉H₉F₃N. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

The application of this compound extends beyond pharmaceuticals. It has been explored as a building block in organic synthesis, enabling the construction of complex molecular architectures. For instance, it has been used as an intermediate in the synthesis of heterocyclic compounds with potential applications in agrochemicals and materials science.

From an environmental perspective, studies have shown that this compound exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments necessitates careful handling to minimize ecological impact. Regulatory agencies have established guidelines for its safe use and disposal to ensure compliance with environmental standards.

In conclusion, CAS No. 2228287-44-1, or 1-{1-[2-(Trifluoromethyl)Pyridin-3-yl]Cyclopropyl}Ethan-1-Amine, represents a significant advancement in organic chemistry due to its unique structure and diverse applications. With ongoing research into its pharmacological properties and synthetic methodologies, this compound continues to play a pivotal role in advancing scientific discovery across multiple disciplines.